5-(3-Ethoxyphenyl)-3-[(4-methylphenyl)methylthio]-1,2,4-triazole-4-ylamine
Description
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Properties
Molecular Formula |
C18H20N4OS |
|---|---|
Molecular Weight |
340.4 g/mol |
IUPAC Name |
3-(3-ethoxyphenyl)-5-[(4-methylphenyl)methylsulfanyl]-1,2,4-triazol-4-amine |
InChI |
InChI=1S/C18H20N4OS/c1-3-23-16-6-4-5-15(11-16)17-20-21-18(22(17)19)24-12-14-9-7-13(2)8-10-14/h4-11H,3,12,19H2,1-2H3 |
InChI Key |
HXSWCLREEJUBSO-UHFFFAOYSA-N |
Canonical SMILES |
CCOC1=CC=CC(=C1)C2=NN=C(N2N)SCC3=CC=C(C=C3)C |
Origin of Product |
United States |
Biological Activity
5-(3-Ethoxyphenyl)-3-[(4-methylphenyl)methylthio]-1,2,4-triazole-4-ylamine (CAS Number: 676641-89-7) is a compound of significant interest due to its potential biological activities, particularly in the fields of antimicrobial and anti-inflammatory research. This article provides a comprehensive overview of its biological activity based on diverse sources and recent studies.
- Molecular Formula : C18H20N4OS
- Molecular Weight : 340.4426 g/mol
- SMILES Notation : CCOc1ccc(cc1)c1nnc(n1N)SCc1ccc(cc1)C
Antimicrobial Activity
Research has shown that triazole derivatives exhibit notable antibacterial properties. In particular, compounds within this class have been tested against various Gram-positive and Gram-negative bacteria.
In Vitro Studies
A study highlighted the synthesis of several triazole derivatives and their antibacterial activities against common pathogens such as Staphylococcus aureus and Escherichia coli. The Minimum Inhibitory Concentration (MIC) values for these compounds ranged from 0.12 to 1.95 µg/mL, indicating strong antibacterial properties .
| Pathogen | MIC (µg/mL) |
|---|---|
| E. coli | 0.12 - 1.95 |
| S. aureus | 0.25 - 2.00 |
| Pseudomonas aeruginosa | 0.50 - 3.00 |
Anti-inflammatory Activity
The anti-inflammatory potential of triazole derivatives has also been investigated, particularly their ability to modulate cytokine release in immune cells. One study evaluated the effects of various triazole compounds on tumor necrosis factor-alpha (TNF-α) production in peripheral blood mononuclear cells (PBMCs). The results indicated that certain derivatives significantly reduced TNF-α levels by approximately 44–60%, demonstrating their potential as anti-inflammatory agents .
Cytokine Modulation
| Compound | TNF-α Inhibition (%) | Concentration (µg/mL) |
|---|---|---|
| Compound A | 60 | 50 |
| Compound B | 50 | 100 |
| Compound C | 44 | 50 |
The biological activity of triazole derivatives is largely attributed to their ability to interfere with microbial cell wall synthesis and modulate inflammatory pathways. The presence of the triazole ring is crucial for the interaction with enzymatic targets involved in these processes.
Case Studies
Several case studies have documented the successful application of triazole derivatives in clinical settings:
- Study on Drug-resistant Strains : A compound similar to the one studied showed efficacy against drug-resistant strains of Mycobacterium tuberculosis, with MIC values significantly lower than traditional antibiotics .
- Combination Therapies : Research indicated that combining triazole derivatives with existing antibiotics enhanced their effectiveness against biofilm-forming bacteria, which are notoriously difficult to treat .
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
